Cas no 52536-50-2 (Thiazole, 4-[(1S)-1-methylpropyl]-)
52536-50-2 structure
Product Name:Thiazole, 4-[(1S)-1-methylpropyl]-
CAS No:52536-50-2
MF:C7H11NS
MW:141.23394036293
CID:1577895
Update Time:2024-08-24
Thiazole, 4-[(1S)-1-methylpropyl]- Chemical and Physical Properties
Names and Identifiers
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- Thiazole, 4-[(1S)-1-methylpropyl]-
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- Inchi: 1S/C7H11NS/c1-3-6(2)7-4-9-5-8-7/h4-6H,3H2,1-2H3/t6-/m0/s1
- InChI Key: BQLODQJNKORBAL-LURJTMIESA-N
- SMILES: S1C=C([C@@H](C)CC)N=C1
Computed Properties
- Exact Mass: 141.06133
Experimental Properties
- Density: 1.018±0.06 g/cm3(Predicted)
- Boiling Point: 190.0±9.0 °C(Predicted)
- PSA: 12.89
- pka: 3.14±0.10(Predicted)
Thiazole, 4-[(1S)-1-methylpropyl]- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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